3-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

• IUPAC Name: 3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• InChI: InChI=1S/C12H19NO5/c1-11(2,3)18-10(16)13-6-8-7-4-12(5-7,17-8)9(14)15/h7-8H,4-6H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key: NWXRLZSOGJTYML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1C2CC(C2)(O1)C(=O)O
• Molecular Formula: C12H19NO5
• Molecular Weight: 257.28 g/mol

Description

3-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO5 and its molecular weight is 257.286. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

A fundamental area of research focuses on the synthesis and transformation of bicyclic compounds, including the 2-oxabicyclo[2.1.1]hexane derivatives. For instance, the cyclization of 3-hydroxycyclobutanemethanol and the transformation of ethyl 3-(2-propenyloxy)propenoate through intramolecular photocycloaddition processes have been explored to obtain 2-oxabicyclo[2.1.1]hexane and its derivatives. These processes are crucial for understanding the chemical behavior of these compounds and for the development of new synthetic methodologies (Kirmse & Mrotzeck, 1988).

Asymmetric Synthesis and Chiral Chemistry

Research into asymmetric synthesis and the creation of chiral bicyclic amino acid derivatives has significant implications for medicinal chemistry and drug design. Aza-Diels-Alder reactions in aqueous solutions have been employed to synthesize methyl and ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylates, highlighting the potential for creating stereochemically complex molecules with high enantiomeric purity (Waldmann & Braun, 1991).

Radiolabeling and Biodistribution Studies

The potential neuroprotective properties of methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate have been investigated through radiolabeling and biodistribution studies. These studies provide insights into the brain-blood barrier permeability and accumulation in brain regions, essential for developing neuroprotective drugs (Yu et al., 2003).

Potential Inhibitors and Bioactive Compounds

The synthesis and evaluation of bicyclic compounds as potential inhibitors of biological processes or as bioactive compounds are of great interest. For example, the synthesis of diastereoisomers of 1-amino-2-bromocyclopropanecarboxylic acid from a bicyclo[2.1.0]hexane derivative illustrates the pursuit of compounds that could inhibit ethylene biosynthesis, a critical pathway in plant biology and agriculture (Wick, Tamm, & Boller, 1995).